Cas no 1780185-86-5 (4-(adamantan-1-yl)-3-aminobutan-1-ol)

• Product Name: 4-(adamantan-1-yl)-3-aminobutan-1-ol
• CAS No: 1780185-86-5
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6277923
• PubChem ID: 84097570
• Update Time: 2025-05-20

4-(adamantan-1-yl)-3-aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)-3-aminobutan-1-ol
• EN300-1798821
• 1780185-86-5

• Inchi： 1S/C14H25NO/c15-13(1-2-16)9-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-13,16H,1-9,15H2
• InChI Key： PMULXCCCOZOLSK-UHFFFAOYSA-N
• SMILES： OCCC(CC12CC3CC(CC(C3)C1)C2)N

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(adamantan-1-yl)-3-aminobutan-1-ol

4-(Adamantan-1-yl)-3-Aminobutan-1-Ol: A Comprehensive Overview

4-(Adamantan-1-yl)-3-Aminobutan-1-Ol is a unique organic compound with the CAS number 1780185-86-5. This compound is characterized by its adamantane framework, which is a diamondoid structure known for its high stability and rigidity. The presence of an amine group and a hydroxyl group in its structure makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, materials science, and biotechnology.

The synthesis of 4-(Adamantan-1-yl)-3-Aminobutan-1-Ol involves a combination of organic chemistry techniques, including nucleophilic substitution and reduction reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. The adamantane core provides a rigid scaffold, which is advantageous for designing molecules with specific pharmacokinetic properties. The amine group can act as a nucleophile or hydrogen bond donor, while the hydroxyl group can participate in hydrogen bonding or serve as a leaving group in further reactions.

One of the most promising applications of 4-(Adamantan-1-yl)-3-Aminobutan-1-Ol lies in the field of drug delivery systems. The compound's ability to form stable complexes with various bioactive molecules makes it an ideal candidate for encapsulating drugs or imaging agents. Recent studies have demonstrated its potential as a carrier for anti-cancer drugs, where its rigid structure ensures controlled release and prolonged circulation time in the bloodstream.

In materials science, the compound's unique combination of rigidity and functionality has led to its use in designing advanced polymers and coatings. The adamantane framework imparts high thermal stability and mechanical strength to the materials, while the amine and hydroxyl groups allow for functionalization to tailor properties such as adhesion or wettability. Researchers have explored its use in creating self-healing polymers, where the amine group facilitates cross-linking under specific conditions.

From a biological standpoint, 4-(Adamantan-1-ylium) derivatives have shown interesting interactions with biomolecules such as proteins and nucleic acids. The compound's ability to mimic certain natural motifs has made it a valuable tool in studying molecular recognition processes. Recent experiments have highlighted its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, offering new avenues for therapeutic intervention.

The development of green chemistry methods for synthesizing 4-(Adamantan-1-ylium) compounds has also been a focus of recent research. By utilizing renewable feedstocks and catalytic systems, scientists aim to reduce the environmental impact of production processes while maintaining high yields and product quality. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemical synthesis.

In conclusion, 4-(Adamantan-1-ylium) compounds like 4-(Adamantan-1-ylium) are at the forefront of scientific innovation due to their unique structural features and diverse functional groups. Their applications span across multiple disciplines, making them invaluable tools for advancing both fundamental research and practical technologies. As research continues to uncover new properties and uses for these compounds, their impact on various industries is expected to grow significantly.